molecular formula C9H9BrN2O2S B8565316 4-bromo-2-cyano-N,N-dimethylbenzenesulfonamide

4-bromo-2-cyano-N,N-dimethylbenzenesulfonamide

Cat. No.: B8565316
M. Wt: 289.15 g/mol
InChI Key: GLFHBBKYPWMHAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-bromo-2-cyano-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C9H9BrN2O2S and its molecular weight is 289.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9BrN2O2S

Molecular Weight

289.15 g/mol

IUPAC Name

4-bromo-2-cyano-N,N-dimethylbenzenesulfonamide

InChI

InChI=1S/C9H9BrN2O2S/c1-12(2)15(13,14)9-4-3-8(10)5-7(9)6-11/h3-5H,1-2H3

InChI Key

GLFHBBKYPWMHAV-UHFFFAOYSA-N

Canonical SMILES

CN(C)S(=O)(=O)C1=C(C=C(C=C1)Br)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Bromo-2-fluoro-N,N-dimethylbenzenesulfonamide (1.0 g, 3.5 mmol) and sodium cyanide (350 mg, 7.1 mmol) were dissolved in DMF (3 mL) and irradiated in the microwave at 150° C. for 20 minutes. DMF was removed in vacuo and the residue was redissolved in dichloromethane (5 mL). The organics were washed with 5 mL of each 1N aqueous HCl, saturated aqueous NaHCO3, and brine. Organics were dried over Na2SO4 and evaporated to dryness. Crude product was purified by chromatography on silica gel (eluting with 0-50% ethyl acetate in hexanes) to afford 4-bromo-2-cyano-N,N-dimethylbenzenesulfonamide (72 mg, 7%). ESI-MS m/z calc. 288.0, found 288.9 (M+1)+; retention time 1.44 minutes.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
350 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One

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